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Compound Name: Littorine

Cat. No.: B1216117

For Researchers, Scientists, and Drug Development Professionals

Introduction

Littorine is a naturally occurring tropane alkaloid found in various plants of the Solanaceae
family, such as Atropa belladonna and Datura stramonium. As a key intermediate in the
biosynthesis of the pharmacologically significant alkaloids hyoscyamine and scopolamine,
littorine is of considerable interest to researchers in natural product chemistry, pharmacology,
and drug development. This technical guide provides an in-depth overview of the molecular
and chemical properties of littorine, its biosynthetic pathway, and detailed experimental
protocols for its extraction, quantification, and the assessment of its receptor binding affinity.

Molecular and Chemical Properties

Littorine is structurally related to other well-known tropane alkaloids like atropine and
hyoscyamine, with which it shares a common biosynthetic origin.[1] Its chemical structure
consists of a tropane ring esterified with phenyllactic acid.

Quantitative Data Summary

The fundamental molecular and chemical properties of littorine are summarized in the table
below for easy reference.
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Property Value Source(s)
Chemical Formula C17H23NO3 [2][3]
Molecular Weight 289.37 g/mol [2][3]

CAS Number 21956-47-8 [4]
Appearance Solid powder [3]
Molecular Weight (HCI salt) 325.83 g/mol [4]
Chemical Formula (HCI salt) C17H23NOs-HCI [4]

Biosynthesis and Signhaling Pathways

Littorine plays a crucial role as an intermediate in the biosynthetic pathway of tropane
alkaloids.[5] The synthesis of littorine involves the esterification of tropine with phenyllactate.
This pathway is a key target for metabolic engineering efforts aimed at increasing the
production of medicinally important tropane alkaloids.

Tropane Alkaloid Biosynthetic Pathway

The following diagram illustrates the biosynthetic pathway leading to littorine and its
subsequent conversion to hyoscyamine and scopolamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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